Cas no 2138015-92-4 (1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl-)

• Product Name: 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl-
• CAS No: 2138015-92-4
• MF: C₁₆H₃₀N₂O
• MW: 266.422204494476
• CID: 5298845
• Update Time: 2025-07-15

1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl-

• Inchi： 1S/C16H30N2O/c1-12(15(2,3)4)14(19)18-10-8-16(9-11-18)7-5-6-13(16)17/h12-13H,5-11,17H2,1-4H3
• InChI Key： KBJBJNFBGWHQMR-UHFFFAOYSA-N
• SMILES： C(N1CCC2(C(N)CCC2)CC1)(=O)C(C)C(C)(C)C

Additional information on 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl-

Research Brief on 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl- (CAS: 2138015-92-4): Recent Advances and Applications

The compound 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl- (CAS: 2138015-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic amine moiety of this compound as a key structural element that contributes to its pharmacological properties. The presence of the azaspiro[4.5]decane scaffold has been associated with enhanced binding affinity to certain biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a modulator of neurotransmitter receptors, with preliminary data suggesting activity at serotonin and dopamine receptors.

In terms of synthetic approaches, a novel and efficient route to 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl- has been reported in the literature. The improved methodology offers higher yields and better stereochemical control compared to previous synthetic attempts. This advancement is particularly important for scaling up production for further pharmacological evaluation.

Pharmacokinetic studies of this compound have revealed favorable properties, including good blood-brain barrier penetration and metabolic stability. These characteristics make it an attractive candidate for development as a CNS-active therapeutic agent. Current research is focusing on optimizing the structure-activity relationship (SAR) to enhance selectivity and reduce potential off-target effects.

The potential therapeutic applications of 2138015-92-4 are being explored in several areas, including neuropsychiatric disorders and neurodegenerative diseases. Early preclinical studies have shown promising results in animal models of depression and Parkinson's disease, though further validation is required. The compound's mechanism of action appears to involve modulation of multiple neurotransmitter systems, suggesting it may have a unique polypharmacological profile.

From a safety perspective, initial toxicological evaluations indicate that the compound has an acceptable safety profile at therapeutic doses. However, comprehensive safety assessments, including long-term toxicity studies, are still ongoing. Researchers are particularly interested in understanding any potential cardiovascular effects given the compound's structural similarity to known adrenergic ligands.

Future research directions for 1-Butanone, 1-(1-amino-8-azaspiro[4.5]dec-8-yl)-2,3,3-trimethyl- include further optimization of its pharmacological properties, detailed mechanistic studies, and expansion of its therapeutic potential to other indications. The compound represents an interesting example of how spirocyclic structures can provide novel pharmacological activities and serves as a valuable addition to the medicinal chemist's toolbox.